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Compound of Interest

Compound Name: Sulfo Cy5.5-COOH

Cat. No.: B3251683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed techniques and protocols for the covalent labeling of

various biomolecules with Sulfo Cy5.5-COOH, a water-soluble, far-red fluorescent dye. Its

exceptional brightness and high photostability make it an ideal choice for a wide range of

applications, from fluorescence microscopy to in vivo imaging.[1] The inclusion of sulfonate

groups enhances its water solubility, which is highly advantageous for bioconjugation reactions

in aqueous environments.[1]

Core Principles of Sulfo Cy5.5-COOH
Bioconjugation
The primary method for conjugating Sulfo Cy5.5-COOH to biomolecules involves the activation

of its carboxylic acid group to a more reactive species that can then form a stable covalent

bond with a nucleophilic functional group on the target biomolecule. The most common

approach is the formation of an N-hydroxysuccinimide (NHS) ester, which readily reacts with

primary amines to form a stable amide bond. This is often facilitated by the use of 1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC or EDAC) in conjunction with N-

hydroxysulfosuccinimide (Sulfo-NHS).[2]
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A summary of the key properties of the Sulfo Cy5.5 fluorophore is presented in the table below.

Property Value Reference

Maximum Excitation (λex) ~675 - 678 nm [1][3]

Maximum Emission (λem) ~694 - 707 nm [1][3]

Molar Extinction Coefficient ~250,000 cm⁻¹M⁻¹ [3]

Quantum Yield (Φ) ~0.18 - 0.28 [3][4]

Recommended Applications

Fluorescence Microscopy,

Flow Cytometry, In Vivo

Imaging, Bioconjugation

[1]

Bioconjugation Experimental Workflow
The general workflow for labeling biomolecules with Sulfo Cy5.5-COOH is depicted below.

This process involves the activation of the dye, conjugation to the biomolecule, and subsequent

purification of the labeled conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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